(5,5-Dimethylcyclohex-1-en-1-yl)methanol

• Molecular Formula: C9H16O
• Molecular Weight: 140.22 g/mol
• IUPAC Name: (5,5-dimethylcyclohexen-1-yl)methanol
• InChI: InChI=1S/C9H16O/c1-9(2)5-3-4-8(6-9)7-10/h4,10H,3,5-7H2,1-2H3
• InChI Key: OPMSVJGOMSGTSB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC=C(C1)CO)C
• CAS No.: 110675-99-5

Description

“(5,5-Dimethylcyclohex-1-en-1-yl)methanol” is a chemical compound with the molecular formula C₉H₁₆O and a molecular weight of 140.22 g/mol . It belongs to the class of cyclohexene derivatives and contains a hydroxyl group (OH) attached to a cyclohexene ring.

Preparation Methods

Synthetic Routes:: The synthetic preparation of this compound involves several steps. One common approach is through the reaction of a suitable cyclohexene precursor with a reagent that introduces the hydroxyl group. Specific synthetic routes may vary, but the overall process typically includes:

• Isomerization of cyclohexene to form the desired 5,5-dimethylcyclohex-1-ene.
• Addition of a hydroxide source (such as sodium hydroxide) to the double bond to yield “(5,5-Dimethylcyclohex-1-en-1-yl)methanol.”

Industrial Production:: Industrial production methods may involve large-scale processes, such as catalytic hydrogenation of the corresponding aldehyde or ketone. detailed industrial procedures are proprietary and may not be readily available.

Chemical Reactions Analysis

Reactivity:: “(5,5-Dimethylcyclohex-1-en-1-yl)methanol” can undergo various chemical reactions:

Oxidation: It can be oxidized to form the corresponding carboxylic acid.

Reduction: Reduction of the carbonyl group yields the corresponding alcohol.

Substitution: The hydroxyl group can be substituted with other functional groups.

Common Reagents and Conditions::

• Oxidation: Typically performed using oxidizing agents like potassium permanganate (KMnO₄) or chromic acid (H₂CrO₄).
• Reduction: Catalytic hydrogenation with a metal catalyst (e.g., palladium on carbon, Pt/C).
• Substitution: Various reagents can be employed, depending on the desired substitution (e.g., halogenation, acylation).

Major Products:: The major products depend on the specific reaction conditions. For example:

• Oxidation: The carboxylic acid derivative.
• Reduction: The corresponding alcohol.

Scientific Research Applications

“(5,5-Dimethylcyclohex-1-en-1-yl)methanol” finds applications in:

Chemistry: As a building block for organic synthesis.

Biology: Potential use in drug discovery or as a probe in biological studies.

Medicine: Investigated for its pharmacological properties.

Industry: May serve as an intermediate in the production of other compounds.

Comparison with Similar Compounds

While “(5,5-Dimethylcyclohex-1-en-1-yl)methanol” is unique due to its specific structure, similar compounds include:

• (3,5,5-Trimethylcyclohex-2-en-1-ylidene)malononitrile (CAS: 23051-44-7) .